Cas no 1804450-25-6 (2-Amino-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 2-Amino-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1804450-25-6
• MF: C₇H₅BrF₂N₂O₂
• MW: 267.027607679367
• CID: 4853533
• Update Time: 2025-05-19

2-Amino-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C7H5BrF2N2O2/c8-2-1-3(7(13)14)12-6(11)4(2)5(9)10/h1,5H,(H2,11,12)(H,13,14)
• InChI Key： HUFPABJXXJFZIG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)N=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.7
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid

Professional Introduction to 2-Amino-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic Acid (CAS No. 1804450-25-6)

2-Amino-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid, with the CAS number 1804450-25-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives, a class of heterocyclic organic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The molecular structure of 2-amino-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid consists of a pyridine ring substituted with various functional groups. The presence of an amino group at the 2-position, a bromine atom at the 4-position, and a difluoromethyl group at the 3-position contributes to its unique chemical properties and reactivity. These substituents not only influence the compound's solubility and stability but also play a crucial role in its interaction with biological targets.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. Pyridine derivatives, including 2-amino-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid, have shown promise in this regard. For instance, studies have demonstrated that certain pyridine-based compounds can inhibit enzymes involved in cancer cell proliferation and angiogenesis. The structural features of this compound make it a valuable scaffold for designing molecules with enhanced pharmacological properties.

The carboxylic acid group at the 6-position of the pyridine ring in 2-amino-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid provides a site for further functionalization, enabling the synthesis of more complex derivatives. This flexibility has been exploited in medicinal chemistry to develop molecules with improved binding affinity and selectivity towards specific biological targets. For example, researchers have utilized this compound as a precursor in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases.

Recent advancements in computational chemistry and drug design have further enhanced the utility of 2-amino-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid. Molecular docking studies have identified that this compound can interact with proteins involved in metabolic pathways, suggesting its potential as an antidiabetic agent. Additionally, its ability to cross the blood-brain barrier has made it an attractive candidate for treating neurological disorders.

The synthesis of 2-amino-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods not only ensure the quality of the final product but also facilitate scalability for industrial production.

In conclusion, 2-amino-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1804450-25-6) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable tool for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing unmet medical needs.